Cas no 57709-35-0 (Piperazine,1-methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)-)
57709-35-0 structure
Product Name:Piperazine,1-methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)-
CAS No:57709-35-0
MF:C13H16N4S
MW:260.357940673828
CID:381341
PubChem ID:1500024
Update Time:2025-04-19
Piperazine,1-methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Piperazine,1-methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)-
- 1-Methyl-4-(5-phenyl-[1,3,4]thiadiazol-2-yl)-piperazine
- 2-(4-methylpiperazin-1-yl)-5-phenyl-1,3,4-thiadiazole
- AKOS005223906
- Piperazine, 1-methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)-
- 57709-35-0
- 1-Methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)piperazine
- Z285675080
- BRN 1135092
- CHEMBL4969944
- DTXSID60206420
-
- Inchi: 1S/C13H16N4S/c1-16-7-9-17(10-8-16)13-15-14-12(18-13)11-5-3-2-4-6-11/h2-6H,7-10H2,1H3
- InChI Key: BCIPEJZZNBCBIU-UHFFFAOYSA-N
- SMILES: S1C(C2C=CC=CC=2)=NN=C1N1CCN(C)CC1
Computed Properties
- Exact Mass: 260.10978
- Monoisotopic Mass: 260.10956770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 60.5Ų
Experimental Properties
- PSA: 32.26
Piperazine,1-methyl-4-(5-phenyl-1,3,4-thiadiazol-2-yl)- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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